1-ethyl-3,5-dimethyl-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-3,5-dimethyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C18H25F3N6O2S/c1-5-27-12(3)17(11(2)24-27)30(28,29)25-14-6-8-26(9-7-14)16-10-15(18(19,20)21)22-13(4)23-16/h10,14,25H,5-9H2,1-4H3
• InChI Key: QVVLVQCHKVDQMV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)NC2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C)C
• Molecular Formula: C18H25F3N6O2S
• Molecular Weight: 446.5 g/mol

Description

1-ethyl-3,5-dimethyl-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H25F3N6O2S and its molecular weight is 446.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Researchers have synthesized novel heterocyclic compounds containing a sulfonamido moiety aiming to develop new antibacterial agents. These compounds, through various synthetic pathways, have shown significant antibacterial activities, highlighting the potential of sulfonamide derivatives in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013).

Anticancer and Anti-5-lipoxygenase Agents

Another area of research involves the synthesis of novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives as potential antimicrobial and anticancer agents. These compounds were synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate and showed higher anticancer activity than doxorubicin in some cases, as well as good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis and Biological Evaluation of Derivatives

The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents further demonstrate the versatility of sulfonamide-based compounds. These derivatives were synthesized via condensation and showed cytotoxic activities against various cancer cell lines and 5-lipoxygenase inhibition, suggesting their potential in cancer and inflammation treatment (Rahmouni et al., 2016).

Antiproliferative Activity

Sulfonamide derivatives have also been evaluated for their antiproliferative effects against human cancer cell lines, with some compounds showing significant activity. This research underscores the potential of sulfonamide compounds in the development of new anticancer drugs (Mallesha et al., 2012).